Cas no 2229304-31-6 (1-(4-Fluoropyridin-2-yl)-3-hydroxycyclobutane-1-carboxylic acid)

• Product Name: 1-(4-Fluoropyridin-2-yl)-3-hydroxycyclobutane-1-carboxylic acid
• CAS No: 2229304-31-6
• MF: C₁₀H₁₀FNO₃
• MW: 211.189706325531
• CID: 5599922
• PubChem ID: 165970504
• Update Time: 2025-05-24

1-(4-Fluoropyridin-2-yl)-3-hydroxycyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1787179
• 2229304-31-6
• 1-(4-fluoropyridin-2-yl)-3-hydroxycyclobutane-1-carboxylic acid
• 1-(4-Fluoropyridin-2-yl)-3-hydroxycyclobutane-1-carboxylic acid

• Inchi： 1S/C10H10FNO3/c11-6-1-2-12-8(3-6)10(9(14)15)4-7(13)5-10/h1-3,7,13H,4-5H2,(H,14,15)
• InChI Key： DUUANIDPEDUJSJ-UHFFFAOYSA-N
• SMILES： FC1C=CN=C(C=1)C1(C(=O)O)CC(C1)O

Computed Properties

• Exact Mass: 211.06447134g/mol
• Monoisotopic Mass: 211.06447134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 70.4Ų

Additional information on 1-(4-Fluoropyridin-2-yl)-3-hydroxycyclobutane-1-carboxylic acid

1-(4-Fluoropyridin-2-yl)-3-hydroxycyclobutane-1-carboxylic Acid: A Comprehensive Overview

1-(4-Fluoropyridin-2-yl)-3-hydroxycyclobutane-1-carboxylic acid, identified by the CAS registry number 2229304-31-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structural features, which include a cyclobutane ring substituted with a hydroxyl group and a carboxylic acid moiety, as well as a fluorinated pyridine ring. The combination of these functional groups makes it a promising candidate for various applications, particularly in drug discovery and material science.

The synthesis of 1-(4-fluoropyridin-2-yl)-3-hydroxycyclobutane-1-carboxylic acid involves a series of carefully designed organic reactions. Recent advancements in synthetic methodologies have enabled the efficient construction of this molecule, leveraging techniques such as Suzuki coupling and hydroxylation reactions. These methods not only enhance the yield but also ensure the high purity required for subsequent biological evaluations.

From a pharmacological perspective, this compound has demonstrated remarkable potential in targeting specific biological pathways. Recent studies have highlighted its ability to modulate enzyme activity, particularly in the context of kinase inhibitors. The presence of the fluorinated pyridine ring is believed to contribute significantly to its bioactivity, as fluorine substitution often enhances drug-like properties such as lipophilicity and metabolic stability.

In addition to its pharmacological applications, 1-(4-fluoropyridin-2-yl)-3-hydroxycyclobutane-1-carboxylic acid has shown promise in material science. Its rigid cyclobutane structure and functional groups make it an ideal candidate for the development of advanced materials with tailored properties. Researchers are actively exploring its potential in creating self-healing polymers and stimuli-responsive materials, which could revolutionize industries ranging from electronics to healthcare.

The structural uniqueness of this compound also makes it an excellent tool for studying chemical reactivity and molecular interactions. Recent computational studies have provided insights into its electronic properties and interaction patterns with biological macromolecules. These findings are paving the way for novel applications in diagnostics and therapeutic delivery systems.

Looking ahead, the continued exploration of CAS No 2229304-31-6 is expected to yield further breakthroughs. Collaborative efforts between chemists, biologists, and material scientists are likely to unlock new dimensions of its utility. As research progresses, this compound is poised to become a cornerstone in both academic and industrial settings, driving innovation across multiple disciplines.